Cas no 4075-58-5 (ethyl 2-oxo-2-(thiophen-2-yl)acetate)
Ethyl 2-oxo-2-(thiophen-2-yl)acetate is a versatile organic compound featuring a thiophene moiety linked to an α-ketoester functionality. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both the reactive keto and ester groups allows for diverse transformations, including nucleophilic additions, condensations, and cyclizations. Its thiophene ring enhances electronic properties, making it useful in materials science and medicinal chemistry applications. The compound is typically employed in research settings for developing biologically active molecules or functional materials. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.
4075-58-5 structure
Product Name:ethyl 2-oxo-2-(thiophen-2-yl)acetate
CAS No:4075-58-5
MF:C8H8O3S
MW:184.212321281433
MDL:MFCD00015538
CID:84921
PubChem ID:77693
Update Time:2025-10-29
ethyl 2-oxo-2-(thiophen-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl α-oxothiophen-2-acetate
- Ethyl thiophene-2-glyoxylate
- ethyl 2-oxo-2-thiophen-2-ylacetate
- Oxo-thiophen-2-yl-acetic acid methyl ester
- 2-Thiopheneglyoxylicacid, ethyl ester (6CI,7CI,8CI)
- 2-Oxo-2-(thiophen-2-yl)acetic acid ethylester
- Ethyl 2-oxo-2-(2-thienyl)ethanoate
- Ethyl 2-oxo-2-(2'-thienyl)acetate
- Ethyl 2-oxo-2-thienylacetate
- Ethyl 2-thienylglyoxylate
- Ethyl2-thiopheneglyoxylate
- Ethyl oxo(2-thienyl)acetate
- Ethyl a-oxo-2-thiopheneacetate
- ethyl 2-oxo-2-(thiophen-2-yl)acetate
- ETHYL 2-THIOPHENEGLYOXYLATE
- Oxothiophen-2-ylacetic acid ethyl ester
- ETHYL .ALPHA.-OXO-2-THIOPHENEACETATE
- MFCD00015538
- A851025
- CS-0053913
- SCHEMBL1128796
- thiophenyl oxo-acetic acid ethyl ester
- UNII-NGM45CHM2F
- PB14078
- FT-0613449
- Ethyl .alpha.-oxothiophen-2-acetate
- EN300-16461
- 2-Thiopheneacetic acid, .alpha.-oxo-, ethyl ester
- EINECS 223-793-7
- Z55928825
- 2-THIOPHENE GLYOXYLIC ACID ETHYL ESTER
- ethyl (2-thienyl)glyoxylate
- NGM45CHM2F
- 2-AMINO-3-PYRROLIDIN-1-YLPYRAZINE
- THIOPHENE-2-GLYOXYLIC ACID ETHYL ESTER
- AKOS000121548
- Ethyl-2-thiopheneglyoxylate
- Ethyl oxo(2-thienyl)acetate #
- P10029
- Ethyl thiophene-2-glyoxylate, AldrichCPR
- ethyl 2-oxo-2-(2-thienyl)acetate
- DTXSID30193732
- NS00030841
- AS-50371
- ethyl thienylglyoxylate
- 4075-58-5
- OXO-THIOPHEN-2-YL-ACETIC ACID ETHYL ESTER
- Ethyl alpha-oxothiophen-2-acetate
- alpha-Oxo-2-thiopheneacetic acid ethyl ester; Ethyl alpha-oxo-2-thiopheneacetate
- thiophen-2-coco-O-ethyl
-
- MDL： MFCD00015538
- Inchi： 1S/C8H8O3S/c1-2-11-8(10)7(9)6-4-3-5-12-6/h3-5H,2H2,1H3
- InChI Key： GHOVLEQTRNXASK-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(=O)OCC)=O
- BRN： 5651
Computed Properties
- Exact Mass: 184.01900
- Monoisotopic Mass: 184.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 71.6A^2
Experimental Properties
- Color/Form: 透明 黄色至棕色 液体
- Density: 1.25
- Boiling Point: 102-110℃
- Flash Point: >110°C
- Refractive Index: 1.543-1.549
- Solubility: Difficult to mix.
- PSA: 71.61000
- LogP: 1.49390
ethyl 2-oxo-2-(thiophen-2-yl)acetate Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
ethyl 2-oxo-2-(thiophen-2-yl)acetate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 2-oxo-2-(thiophen-2-yl)acetate Pricemore >>
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ethyl 2-oxo-2-(thiophen-2-yl)acetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4075-58-5)ethyl 2-oxo-2-(thiophen-2-yl)acetate
Order Number:A851025
Stock Status:in Stock
Quantity:25.0g/10.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):774.0/387.0/213.0
Email:sales@amadischem.com
ethyl 2-oxo-2-(thiophen-2-yl)acetate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4075-58-5)ethyl 2-oxo-2-(thiophen-2-yl)acetate
Purity:99%/99%/99%
Quantity:25.0g/10.0g/5.0g
Price ($):774.0/387.0/213.0